2-Amino-2-isopropylpropane-1,3-diol

• Molecular Formula: C6H15NO2
• Molecular Weight: 133.19 g/mol
• IUPAC Name: 2-amino-2-propan-2-ylpropane-1,3-diol
• InChI: InChI=1S/C6H15NO2/c1-5(2)6(7,3-8)4-9/h5,8-9H,3-4,7H2,1-2H3
• InChI Key: YLQPFDLFTUMYKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CO)(CO)N

Description

2-Amino-2-isopropylpropane-1,3-diol is a useful research compound. Its molecular formula is C6H15NO2 and its molecular weight is 133.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-2-(hydroxymethyl)-3-methylbutanoic acid (2943 mg, 20 mmol) in THF (60 mL) was added sodium borohydride (2270 mg, 60.0 mmol). The reaction was cooled in an ice bath, and a THF (10 mL) solution of iodine (7614 mg, 30.0 mmol) was added dropwise. The mixture was refluxed (66° C.) for 16 h. The reaction was cooled in an ice bath, and methanol (10 mL) was added (dropwise at first) followed by brine (75 mL). The mixture was extracted with ethyl acetate (2×50 mL). The combined organic extracts were washed with brine, dried (MgSO4), then filtered. 4 M HCl in dioxane (6 mL) was added. The mixture was then concentrated. Ether was added, and the precipitate was collected to give the title compound (300 mg) as a white solid.